Cas no 132368-08-2 (Tripchlorolide)

Tripchlorolide structure
Tripchlorolide structure
Product name:Tripchlorolide
CAS No:132368-08-2
MF:C20H25ClO6
MW:396.861905813217
CID:178604
PubChem ID:159588

Tripchlorolide Chemical and Physical Properties

Names and Identifiers

    • Bisoxireno[4b,5:8a,9]phenanthro[1,2-c]furan-4(2H)-one,11-chloro-1b,3,6,6b,7,7a,9,10,11,11a-decahydro-9,10-dihydroxy-1b-methyl-10-(1-methylethyl)-,(1aS,1bS,6bS,7aS,8aS,9R,10R,11R,11aR)-
    • Bisoxireno[4b,5:8a,9]phenanthro[1,2-c]furan-4(2H)-one,11-chloro-1b,3,6,6b,7,7a,9,10,11,11a-dec...
    • Bisoxireno[4b,5:8a,9]phenanthro[1,2-c]furan-4(2H)-one,11-chloro-1b,3,6,6b,7,7a,9,10,11,11a-decahydro-9,10-dihydroxy-1b-methyl
    • tripchlorolide
    • (1aS,1bS,6bS,7aS,8aS,9R,10R,11R,11aR)-11-chloro-9,10-dihydroxy-1b-methyl-10-(propan-2-yl)-1b,3,6,6b,7,7a,9,10,11,11a-decahydrobisoxireno[8a,9:4b,5]phenanthro[1,2-c]furan-4(2H)-one
    • Bisoxireno(4b,5:8a,9)phenanthro(1,2-c)furan-4(2H)-one, 11-chloro-1b,3,6,6b,7,7a,9,10,11,11a-decahydro-9,10-dihydroxy-1b-methyl-10-(1-methylethyl)-, (1aS,1bS,6bR,7aS,8aS,9R,10R,11R,11aR)-
    • Triptolide 12,13-chlorhydrin
    • Triptolide chlorhydrin
    • Q15634171
    • AKOS040736002
    • 11-Chloro-9,10-dihydroxy-1b-methyl-10-(propan-2-yl)-1b,3,6,6b,7,7a,9,10,11,11a-decahydrobisoxireno[8a,9:4b,5]phenanthro[1,2-c]furan-4(2H)-one
    • TW397
    • FS-7327
    • CS-0527740
    • 132368-08-2
    • tryptolide-12,13-chlorohydrin
    • HY-N10408
    • SCHEMBL18309212
    • triptolide-12,13-chlorohydrin
    • DTXSID80927645
    • (1S,2S,4R,5R,6R,7R,8S,10S,12S)-5-chloro-6,7-dihydroxy-1-methyl-6-propan-2-yl-3,9,15-trioxahexacyclo[10.7.0.02,4.02,8.08,10.013,17]nonadec-13(17)-en-16-one
    • (1S,2S,4R,5R,6R,7R,8S,10S,12S)-5-chloro-6,7-dihydroxy-1-methyl-6-propan-2-yl-3,9,15-trioxahexacyclo(10.7.0.02,4.02,8.08,10.013,17)nonadec-13(17)-en-16-one
    • DA-58742
    • Bisoxireno(4b,5:8a,9)phenanthro(1,2-c)furan-4(2H)-one, 11-chloro-1b,3,6,6b,7,7a,9,10,11,11a-decahydro-9,10-dihydroxy-1b-methyl-10-(1-methylethyl)-, (1bS-(1aR*,1balpha,6bbeta,7abeta,8aR*,9alpha,10beta,11alpha,11abeta))-
    • Tripchlorolide
    • Inchi: 1S/C20H25ClO6/c1-8(2)18(24)13(21)14-20(27-14)17(3)5-4-9-10(7-25-15(9)22)11(17)6-12-19(20,26-12)16(18)23/h8,11-14,16,23-24H,4-7H2,1-3H3/t11-,12-,13+,14-,16+,17-,18-,19+,20+/m0/s1
    • InChI Key: OIMACDABKWJVSQ-LZVGCMTRSA-N
    • SMILES: Cl[C@H]1[C@@](C(C)C)([C@H]([C@]23[C@H](C[C@H]4C5COC(C=5CC[C@]4(C)[C@@]42[C@H]1O4)=O)O3)O)O

Computed Properties

  • Exact Mass: 396.134
  • Monoisotopic Mass: 396.134
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 810
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 91.8

Experimental Properties

  • Density: 1.5
  • Boiling Point: 641.8°Cat760mmHg
  • Flash Point: 341.9°C
  • Refractive Index: 1.637

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